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In the realm of endodontic treatments, particularly in pediatric dentistry, the selection of an

appropriate root canal filling material is paramount to clinical success. Among the plethora of

available options, Vitapex and Metapex have emerged as widely utilized pastes, primarily

composed of calcium hydroxide and iodoform.[1][2] This guide provides a comprehensive

comparison of their efficacy, drawing upon experimental data to inform researchers, scientists,

and drug development professionals.

Both Vitapex (Neo Dental Chemical Products Co. Ltd, Tokyo, Japan) and Metapex (Meta

Biomed Co. Ltd, Cheongju, Korea) are premixed pastes lauded for their radiopacity,

antimicrobial properties, and resorbability, which ideally should synchronize with the

physiological root resorption of primary teeth.[1][3] Their reported clinical success rates are

high, ranging from 90.5% to 100%.[1]

Performance Metrics: A Quantitative Comparison
To facilitate a clear comparison of Vitapex and Metapex, the following tables summarize key

performance indicators derived from various clinical and in vitro studies.
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Study (Year) Material
Follow-up
Period

Clinical
Success Rate
(%)

Radiographic
Success Rate
(%)

Mortazavi &

Mesbahi (2004)

[4]

Vitapex - 100% -

Ramar & Mungra

(2010)[4][5]
Metapex 9 months - 90.5%

Subramaniam &

Gilhotra (2011)

[3]

Metapex 18 months 100% 100%

Trairatvorakul &

Chunlasikaiwan

(2008)[5]

Vitapex 6 months - 78%

Trairatvorakul &

Chunlasikaiwan

(2008)[5]

Vitapex 12 months - 89%

Chen et al.

(2017)[6]
Vitapex 6 months - 94.5%

Chen et al.

(2017)[6]
Vitapex 12 months - 60.7%

Chen et al.

(2017)[6]
Vitapex 18 months - 53.6%

Al-Ostwani et al.

(2016)[7]
Metapex - - -

Gupta et al.

(2019)[8]
Metapex - - 90.48%

Table 1: Clinical and Radiographic Success Rates
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Study Vitapex Metapex Other Materials

In vitro study[1]
Higher antibacterial

activity

Lower antibacterial

activity
-

Pabla et al.[8]
Highest antimicrobial

activity
-

ZOE, KRI, Maisto

pastes

An in vitro

evaluation[9]

Weak inhibition of

several bacteria, no

inhibition of E. coli and

E. faecalis

Medium inhibition of

B. subtilis, no

inhibition of most

other microorganisms

ZOE showed the

strongest effect

A study on microflora

of infected non-vital

primary teeth[10]

Good inhibitory

activity

Lower inhibitory

activity

ZOE showed superior

activity

Table 2: Antibacterial Activity

Study Vitapex Metapex

In vivo canine pulpectomy

model[1]
Good periapical reactions

Similarly good periapical

reactions

Canine pulpotomy model[1]

[11]

Induced similar pulpal

responses but poor outcomes

compared to ProRoot MTA

Induced similar pulpal

responses but poor outcomes

compared to ProRoot MTA

Human osteosarcoma cell line

(U2OS)[12][13]

Biocompatible, high cell

survival rate
-

Table 3: Biocompatibility and Pulpal Response

Experimental Protocols
The following section details the methodologies employed in key studies to evaluate the

efficacy of Vitapex and Metapex.

In Vivo Pulpal Response Evaluation in a Canine Model
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This study aimed to compare the pulpal responses to ProRoot MTA, Vitapex, and Metapex

after pulpotomy procedures in canine teeth.

Subjects: 34 teeth (21 incisors and 13 premolars) from canines.

Procedure:

A pulpotomy procedure was performed to artificially expose the pulp tissues.

The exposed pulp was capped with either ProRoot MTA, Vitapex, or Metapex.

The teeth were restored.

Evaluation: After 13 weeks, the teeth were extracted and processed for histologic evaluation

using hematoxylin-eosin staining.

Parameters Assessed:

Formation and quality of a calcific barrier.

Inflammatory response in the pulp tissue.

Area of calcific barrier formation.[1][11]

Antimicrobial Efficacy Assessment using Agar Diffusion
Technique
This in vitro study evaluated the bactericidal potential of four root canal filling materials against

microflora from infected non-vital primary teeth.

Materials Tested: Calcium hydroxide, Zinc oxide eugenol (ZOE), Vitapex, and Metapex.

Microbial Sampling: Microbial specimens were collected from 15 infected non-vital primary

posterior teeth of children aged 4-10 years using sterile paper points.

Antimicrobial Testing:

The collected microbial specimens were cultured.
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The antimicrobial potential of the root canal filling materials was tested using the agar

diffusion technique. This method involves placing the material on an agar plate inoculated

with the test microorganisms and measuring the zone of inhibition (the area around the

material where bacterial growth is prevented).

Analysis: The zones of inhibition were measured and statistically analyzed using one-way

ANOVA.[10]

Visualizing Experimental and Logical Frameworks
To better understand the workflow of these comparative studies and the logical relationships

between the materials and their properties, the following diagrams are provided.
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Caption: Experimental workflow for comparing root canal filling materials.
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Caption: Logical relationship between material properties and clinical outcomes.

Discussion and Conclusion
Both Vitapex and Metapex, owing to their calcium hydroxide and iodoform composition, exhibit

favorable properties for use as root canal filling materials in primary teeth.[1] Studies indicate

that both materials have high clinical and radiographic success rates.[1][4][5][6][8]

In terms of antibacterial activity, some in vitro studies suggest that Vitapex may have a slight

advantage over Metapex.[1][10] However, results can vary depending on the specific

microorganisms tested. For instance, one study found ZOE to have superior inhibitory activity

compared to both Vitapex and Metapex.[10] Another study indicated that Metapex showed no

antibacterial activity against most tested microorganisms except for B. subtilis.[8]

Regarding biocompatibility, both materials have demonstrated good periapical tissue response

in animal models.[1] In vitro studies using human osteosarcoma cell lines have shown Vitapex
to be biocompatible.[12][13] A comparative study in a canine model found that while both

Vitapex and Metapex induced similar pulpal responses, they were inferior to ProRoot MTA in
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terms of stimulating calcific barrier formation and minimizing inflammation in direct pulp capping

scenarios.[1][11]

The resorption rate of both materials is a critical factor. Ideally, the material should resorb at a

rate comparable to the physiologic resorption of the primary tooth root.[1] Vitapex has been

observed to sometimes resorb faster than the root, which could potentially lead to an unfilled

canal space.[5][14] Overfilling with either material is generally well-tolerated as the excess

material tends to be resorbed.[5]

In conclusion, both Vitapex and Metapex are effective root canal filling materials for primary

teeth, with a high degree of clinical success. The choice between the two may be influenced by

factors such as clinician preference, cost, and availability. While some studies suggest minor

differences in their antibacterial properties, both have shown good biocompatibility. Further

long-term clinical studies directly comparing the two materials under various clinical conditions

would be beneficial to delineate more definitive recommendations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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